Cas no 1179299-13-8 (3-(3-cyclopentyl-1,2,4-oxadiazol-5-yl)propanoic acid)

• Product Name: 3-(3-cyclopentyl-1,2,4-oxadiazol-5-yl)propanoic acid
• CAS No: 1179299-13-8
• MF: C₁₀H₁₄N₂O₃
• MW: 210.229762554169
• CID: 4575475
• PubChem ID: 60922559
• Update Time: 2025-10-29

3-(3-cyclopentyl-1,2,4-oxadiazol-5-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-Cyclopentyl-[1,2,4]oxadiazol-5-yl)-propionic acid
• 3-(3-cyclopentyl-1,2,4-oxadiazol-5-yl)propanoic acid

• Inchi： 1S/C10H14N2O3/c13-9(14)6-5-8-11-10(12-15-8)7-3-1-2-4-7/h7H,1-6H2,(H,13,14)
• InChI Key： YXOSVETVWIGMOW-UHFFFAOYSA-N
• SMILES： O1C(CCC(O)=O)=NC(C2CCCC2)=N1

Additional information on 3-(3-cyclopentyl-1,2,4-oxadiazol-5-yl)propanoic acid

Professional Introduction to 3-(3-cyclopentyl-1,2,4-oxadiazol-5-yl)propanoic Acid (CAS No. 1179299-13-8)

3-(3-cyclopentyl-1,2,4-oxadiazol-5-yl)propanoic acid is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural framework and potential biological activities. This compound, identified by the CAS number 1179299-13-8, has garnered attention due to its role in the development of novel therapeutic agents. The presence of a cyclopentyl group and an oxadiazole moiety in its molecular structure contributes to its distinct chemical properties and reactivity, making it a valuable scaffold for further chemical modifications and biological evaluations.

The compound's structure consists of a propanoic acid moiety linked to a 3-cyclopentyl-1,2,4-oxadiazole ring. The oxadiazole ring is a heterocyclic compound known for its stability and ability to interact with biological targets. This feature has made oxadiazole derivatives popular in medicinal chemistry for their potential applications in drug discovery. The cyclopentyl group enhances the lipophilicity of the molecule, which can be crucial for membrane permeability and bioavailability, factors that are often considered during the design of new drugs.

In recent years, there has been growing interest in exploring the pharmacological properties of compounds containing oxadiazole moieties. Research has demonstrated that oxadiazole derivatives exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The specific arrangement of atoms in 3-(3-cyclopentyl-1,2,4-oxadiazol-5-yl)propanoic acid may contribute to its potential therapeutic benefits by influencing its interactions with biological targets.

One of the key areas of research involving this compound is its potential as an intermediate in the synthesis of more complex molecules. The propanoic acid group provides a reactive site for further functionalization, allowing chemists to attach various pharmacophores or other functional groups that could enhance specific biological activities. This flexibility makes 3-(3-cyclopentyl-1,2,4-oxadiazol-5-yl)propanoic acid a valuable building block in the development of novel drug candidates.

Recent studies have also explored the synthetic pathways for producing this compound efficiently and in high yield. The synthesis of heterocyclic compounds often presents challenges due to the complexity of their structures. However, advances in synthetic methodologies have made it possible to access such compounds with greater ease. Techniques such as multi-step organic synthesis and catalytic processes have been employed to optimize the production of 3-(3-cyclopentyl-1,2,4-oxadiazol-5-yl)propanoic acid.

The biological evaluation of 3-(3-cyclopentyl-1,2,4-oxadiazol-5-yl)propanoic acid has been a focus of several research groups. In vitro studies have shown that this compound can exhibit inhibitory effects on various enzymes and receptors relevant to human health. For instance, preliminary data suggest that it may interact with enzymes involved in inflammatory pathways or with receptors that play a role in cancer cell proliferation. These findings are encouraging and warrant further investigation into its potential therapeutic applications.

The compound's structural features also make it an interesting candidate for studying structure-activity relationships (SAR). By modifying different parts of its molecule, researchers can gain insights into how specific structural elements contribute to its biological activity. This information is crucial for designing more effective drugs with improved pharmacokinetic properties and reduced side effects.

In conclusion, 3-(3-cyclopentyl-1,2,4-oxadiazol-5-yl)propanoic acid (CAS No. 1179299-13-8) is a promising compound with significant potential in pharmaceutical research. Its unique structural composition and demonstrated biological activities make it a valuable candidate for further exploration. As research continues to uncover new therapeutic targets and synthetic methodologies, this compound is likely to play an important role in the development of novel therapeutic agents.